Butyl[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl]amine

• IUPAC Name: N-[(E)-3-(2-methoxyphenyl)prop-2-enyl]butan-1-amine
• InChI: InChI=1S/C14H21NO/c1-3-4-11-15-12-7-9-13-8-5-6-10-14(13)16-2/h5-10,15H,3-4,11-12H2,1-2H3/b9-7+
• InChI Key: AWCQSUWYBAMWSR-VQHVLOKHSA-N
• Canonical SMILES: CCCCNCC=CC1=CC=CC=C1OC
• Isomeric SMILES: CCCCNC/C=C/C1=CC=CC=C1OC
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

Butyl[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl]amine, also known as BMPA, is an organic compound that is widely used in scientific research. It is a highly versatile compound, and its properties and potential applications have been widely studied.

Scientific Research Applications

Environmental Impact and Toxicology

Research has highlighted the environmental and toxicological effects of compounds similar to Butyl[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl]amine. Ethylhexyl methoxycinnamate and butyl methoxydibenzoylmethane, compounds with functional groups related to Butyl[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl]amine, have been studied for their toxicological effects on marine biota and human health concerns. These studies reveal that such compounds, often used in sunscreens, have been detected in various marine organisms due to their bioaccumulation potential, raising concerns about their impact on aquatic ecosystems and potential adverse effects on human health through seafood consumption. Strategies to mitigate these impacts include developing safer sunscreens and formulations to protect marine fauna and humans (da Silva et al., 2021).

Chemical Synthesis and Catalysis

The study of aromatic compounds, including those similar to Butyl[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl]amine, has provided insights into their potential applications in chemical synthesis and catalysis. For example, research on the acidolysis of lignin model compounds has contributed to a better understanding of the mechanisms underlying the cleavage of β-O-4 bonds, a process relevant for lignin valorization and the production of valuable chemical feedstocks. This research demonstrates the significance of specific functional groups in influencing reaction mechanisms and outcomes, highlighting the potential of compounds like Butyl[(2E)-3-(2-methoxyphenyl)prop-2-en-1-yl]amine in synthetic chemistry applications (Yokoyama, 2015).